3,4-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)benzenesulfonamide

• IUPAC Name: 3,4-dimethoxy-N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C21H24N2O4S/c1-26-20-10-8-15(12-21(20)27-2)28(24,25)22-13-14-7-9-19-17(11-14)16-5-3-4-6-18(16)23-19/h7-12,22-23H,3-6,13H2,1-2H3
• InChI Key: YCOVNTJEIXEPET-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC3=C(C=C2)NC4=C3CCCC4)OC
• Molecular Formula: C21H24N2O4S
• Molecular Weight: 400.5 g/mol

Description

3,4-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a sulfonamide derivative and is commonly referred to as DTBC. In

Mechanism of Action

The mechanism of action of DTBC is not fully understood. However, it has been postulated that DTBC inhibits the activity of certain enzymes that are involved in cell growth and proliferation. This inhibition leads to the induction of apoptosis and the inhibition of cell proliferation.
Biochemical and Physiological Effects:
DTBC has been found to have a range of biochemical and physiological effects. In vitro studies have shown that DTBC inhibits the growth of cancer cells and induces apoptosis. Additionally, DTBC has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. In vivo studies have also shown that DTBC has a low toxicity profile, making it a relatively safe compound for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DTBC in laboratory experiments is its low toxicity profile. Additionally, DTBC has been found to be stable under a range of experimental conditions, making it a reliable compound for use in laboratory experiments. However, one of the limitations of using DTBC is its relatively high cost, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on DTBC. One area of interest is the development of DTBC derivatives with improved anti-cancer properties. Additionally, the potential use of DTBC in the treatment of inflammatory diseases warrants further investigation. Finally, the development of new synthesis methods for DTBC may lead to more cost-effective production and wider use of this compound in scientific research.
Conclusion:
DTBC is a sulfonamide derivative that has potential applications in various fields of scientific research. Its anti-cancer and anti-inflammatory properties make it a promising candidate for the development of new therapies. Although more research is needed to fully understand the mechanism of action of DTBC, its low toxicity profile and stability make it a reliable compound for use in laboratory experiments. The future directions for research on DTBC include the development of new derivatives with improved properties and the investigation of its potential use in the treatment of inflammatory diseases.

Scientific Research Applications

DTBC has been found to have potential applications in various fields of scientific research. One of the primary applications of DTBC is in the field of medicinal chemistry, where it has been shown to have anti-cancer properties. DTBC has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, DTBC has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.